AZ-33: A Deep Dive into the Discovery and History of a Potent LDHA Inhibitor
AZ-33: A Deep Dive into the Discovery and History of a Potent LDHA Inhibitor
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide explores the discovery, history, and core scientific principles behind AZ-33, a potent and selective inhibitor of Lactate (B86563) Dehydrogenase A (LDHA). Conceived through a sophisticated fragment-based lead generation strategy, AZ-33 has been a pivotal tool in understanding the therapeutic potential of targeting cancer metabolism. This document provides a comprehensive overview of its development, including detailed experimental protocols, quantitative data, and visualizations of key biological pathways and experimental workflows.
Introduction: Targeting the Warburg Effect with LDHA Inhibition
Cancer cells exhibit a profound metabolic reprogramming, famously known as the Warburg effect, characterized by a heightened rate of glycolysis and lactate production, even in the presence of ample oxygen.[1] Lactate dehydrogenase A (LDHA), the enzyme responsible for the conversion of pyruvate (B1213749) to lactate, is a critical node in this altered metabolic landscape.[2] Its inhibition presents a compelling therapeutic strategy to disrupt the energy supply of tumor cells and induce metabolic stress, ultimately leading to reduced cell proliferation and increased cell death.[2]
The Discovery of AZ-33: A Fragment-Based Approach
AZ-33 was discovered by scientists at AstraZeneca through a meticulous fragment-based lead generation (FBLG) campaign.[2] This strategy involves screening libraries of small, low-molecular-weight compounds ("fragments") to identify weak binders to the target protein. These initial hits are then optimized and linked together to generate more potent, lead-like molecules.
Fragment Screening and Hit Identification
The initial screening for LDHA binders was conducted using Nuclear Magnetic Resonance (NMR) and Surface Plasmon Resonance (SPR) spectroscopy. These techniques are highly sensitive for detecting the weak interactions characteristic of fragment binding.
Experimental Protocols:
-
NMR Screening: Protein-observed ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence) NMR experiments were performed on ¹⁵N-labeled LDHA in the presence of fragment mixtures. Ligand binding was detected by monitoring chemical shift perturbations of the protein's amide resonances.
-
SPR Screening: A Biacore T100 instrument was used for SPR analysis. Recombinant human LDHA was immobilized on a sensor chip, and fragment solutions were passed over the surface. Binding was detected as a change in the refractive index at the chip surface, measured in response units (RU).
Two key fragment hits that emerged from this screening were a malonic acid derivative and a substituted aromatic fragment, which bound to the substrate and cofactor binding sites of LDHA, respectively.
Structure-Activity Relationship (SAR) and Lead Optimization
Guided by X-ray crystallography of the fragment-bound LDHA, a structure-based design approach was employed to link and optimize the initial hits. This iterative process of chemical synthesis and biological testing led to the development of AZ-33, a molecule with significantly improved potency.
The chemical structure of AZ-33 features a central malonic acid moiety, which mimics the binding of the natural substrate pyruvate, and a more complex aromatic system that occupies the NADH cofactor binding pocket. The presence of two carboxylic acid groups in AZ-33 is crucial for its high affinity but also presents a significant challenge for cell permeability.
Quantitative Analysis of AZ-33's Potency
The inhibitory activity of AZ-33 against LDHA was quantified through various biochemical and biophysical assays.
| Parameter | Value | Method |
| IC50 | 0.5 µM | Enzyme Inhibition Assay |
| Kd | 0.093 µM | Surface Plasmon Resonance (SPR) |
Table 1: In vitro potency of AZ-33 against human LDHA.
Experimental Protocols:
-
LDHA Enzyme Inhibition Assay: The assay measures the rate of NADH oxidation by monitoring the decrease in absorbance at 340 nm. The reaction mixture typically contains Tris-HCl buffer (pH 7.3), NADH, sodium pyruvate, and the test compound. The reaction is initiated by the addition of purified recombinant human LDHA. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is determined from a dose-response curve.
-
Surface Plasmon Resonance (SPR): As described in the fragment screening section, SPR was used to determine the binding affinity (Kd) of AZ-33 to immobilized LDHA.
The Challenge of Cellular Permeability and the Prodrug Strategy
A major hurdle in the development of AZ-33 as a therapeutic agent is its poor cell permeability. The two carboxylic acid groups, essential for its potent enzymatic inhibition, are largely ionized at physiological pH, rendering the molecule highly polar and unable to efficiently cross cell membranes.[3]
To address this limitation, a prodrug strategy was explored. By masking the carboxylic acid groups as methyl esters, a more lipophilic molecule can be created that is better able to enter cells. Once inside the cell, endogenous esterases can cleave the ester groups, releasing the active parent compound, AZ-33.
Preclinical Studies and Cellular Effects
While in vivo data for AZ-33 and its prodrugs are limited in the public domain, cellular assays have been instrumental in understanding its biological effects.
Experimental Protocols:
-
Cellular Lactate Production Assay: Cancer cell lines (e.g., HeLa) are cultured in the presence of varying concentrations of the test compound. After a defined incubation period, the amount of lactate secreted into the culture medium is measured using a colorimetric or enzymatic assay kit. This assay directly assesses the ability of the compound to inhibit LDHA activity within a cellular context.
-
Cytotoxicity Assays: The effect of the compound on cell viability is typically assessed using assays such as the MTT or LDH release assay. The MTT assay measures the metabolic activity of cells, which is proportional to the number of viable cells. The LDH release assay quantifies the amount of LDH released from damaged cells into the culture medium as a measure of cytotoxicity.
Studies have shown that while AZ-33 itself is inactive in cell-based assays due to its poor permeability, its methyl ester prodrug can effectively reduce lactate production in cancer cells.[3]
Signaling Pathways and Downstream Effects of LDHA Inhibition
Inhibition of LDHA can have profound effects on cellular signaling pathways beyond its immediate impact on glycolysis. While specific studies on AZ-33's influence on signaling are not widely available, research on other LDHA inhibitors has revealed key connections:
-
ATF4 Signaling: LDHA inhibition can lead to a decrease in serine and aspartate biosynthesis, which in turn activates the GCN2-ATF4 signaling pathway as a pro-survival response.[4]
-
JNK Signaling: Inhibition of LDHA has been shown to induce mitochondrial apoptosis in cervical cancer cells through the activation of the JNK signaling pathway.[5]
These findings suggest that the cellular response to LDHA inhibition is complex and involves an interplay of metabolic and signaling networks.
Visualizing the Science: Diagrams and Workflows
To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.
Caption: The central role of LDHA in glycolysis and its inhibition by AZ-33.
Caption: The fragment-based lead generation workflow for the discovery of AZ-33.
Caption: The prodrug strategy to enhance the cellular uptake of AZ-33.
Conclusion
AZ-33 stands as a testament to the power of fragment-based drug discovery in generating potent and selective enzyme inhibitors. While its inherent physicochemical properties have posed challenges for its direct therapeutic application, it remains an invaluable research tool for probing the intricacies of cancer metabolism and the consequences of LDHA inhibition. The exploration of prodrug strategies for AZ-33 and the ongoing investigation into the downstream signaling effects of LDHA inhibition continue to be active areas of research, holding promise for the future development of novel cancer therapies targeting the Warburg effect. This guide provides a foundational understanding for researchers and drug development professionals seeking to build upon the knowledge gained from the discovery and history of AZ-33.
References
- 1. LDH cytotoxicity assay [protocols.io]
- 2. Lactate Dehydrogenase - Assay | Worthington Biochemical [worthington-biochem.com]
- 3. A simple protocol for using a LDH-based cytotoxicity assay to assess the effects of death and growth inhibition at the same time - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Targeting the Warburg effect via LDHA inhibition engages ATF4 signaling for cancer cell survival | The EMBO Journal [link.springer.com]
- 5. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
